molecular formula C11H15BrO B8610049 1-Bromo-3-(3-methoxyphenyl)butane

1-Bromo-3-(3-methoxyphenyl)butane

Cat. No. B8610049
M. Wt: 243.14 g/mol
InChI Key: IBIMOKWUWRDQTI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Bromo-3-(3-methoxyphenyl)butane is a useful research compound. Its molecular formula is C11H15BrO and its molecular weight is 243.14 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-Bromo-3-(3-methoxyphenyl)butane suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-Bromo-3-(3-methoxyphenyl)butane including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C11H15BrO

Molecular Weight

243.14 g/mol

IUPAC Name

1-(4-bromobutan-2-yl)-3-methoxybenzene

InChI

InChI=1S/C11H15BrO/c1-9(6-7-12)10-4-3-5-11(8-10)13-2/h3-5,8-9H,6-7H2,1-2H3

InChI Key

IBIMOKWUWRDQTI-UHFFFAOYSA-N

Canonical SMILES

CC(CCBr)C1=CC(=CC=C1)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of phosphorous tribromide (5.7 ml., 0.06 mole) in ether (30 ml.) is added to a solution of 3-(3-methoxyphenyl)-1-butanol (30.0 g., 0.143 mole) in ether (20 ml.) at -5° C. to -10° C. and the reaction mixture stirred at -5° C. to -10° C. for 2.5 hours. It is then warmed to room temperature and stirred for an additional 30 minutes. The mixture is poured over ice (200 g.) and the resulting mixture extracted with ether (3 × 50 ml.). The combined extracts are washed with 5% sodium hydroxide solution (3 × 50 ml.), saturated sodium chloride solution (1 × 50 ml.) and dried (Na2SO4). Removal of the ether and vacuum distillation of the residue affords the title product.
Quantity
5.7 mL
Type
reactant
Reaction Step One
Quantity
30 g
Type
reactant
Reaction Step One
Name
Quantity
30 mL
Type
solvent
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One
[Compound]
Name
ice
Quantity
200 g
Type
reactant
Reaction Step Two

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